Cas no 103878-84-8 (N-(2-aminoethyl)-5-chloropyridine-2-carboxamide)

• Product Name: N-(2-aminoethyl)-5-chloropyridine-2-carboxamide
• CAS No: 103878-84-8
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• MDL: MFCD00865419
• CID: 158100
• PubChem ID: 71307
• Update Time: 2024-11-03

N-(2-aminoethyl)-5-chloropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,N-(2-aminoethyl)-5-chloro-
• 2-Pyridinecarboxamide
• Lazabemide
• Lazabemide hydrate
• 000
• N-(2-aminoethyl)-5-chloropyridine-2-carboxamide
• Ro 19-6327
• N-(2-Aminoethyl)-5-chloro-2-pyridinecarboxamide
• Ro-19-6327
• Ro 19-6327 hydrate
• LAZABEMIDE HYDROCHLORIDE
• N-(2-Aminoethyl)-5-chloro-2-pyridinecarboxamide hydrate
• Ro 19-6327/000
• 2-PyridinecarboxaMide, N-(2-aMinoethyl)-5-chloro-

• MDL： MFCD00865419
• Inchi： 1S/C8H10ClN3O/c9-6-1-2-7(12-5-6)8(13)11-4-3-10/h1-2,5H,3-4,10H2,(H,11,13)
• InChI Key： JZXRLKWWVNUZRB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(NCCN)=O

Computed Properties

• Exact Mass: 199.05100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2

Experimental Properties

• Density: 1.286±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (68 g/l) (25 º C),
• PSA: 68.01000
• LogP: 1.51470

N-(2-aminoethyl)-5-chloropyridine-2-carboxamide Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month